Cas no 67892-57-3 (tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate)

• Product Name: tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate
• CAS No: 67892-57-3
• MF: C₃₁H₂₀Na₄O₁₀
• MW: 644.443593025208
• CID: 967579
• PubChem ID: 21118071
• Update Time: 2025-04-19

tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate Chemical and Physical Properties

Names and Identifiers

• tetrasodium 4,4'-[(1-methylethylidene)bis(1,4-phenyleneoxy)]bisphthalate
• 67892-57-3
• NS00086368
• DTXSID60889878
• OMMYRRROPNMZAF-UHFFFAOYSA-J

• Inchi： 1S/C31H24O10.4Na/c1-31(2,17-3-7-19(8-4-17)40-21-11-13-23(27(32)33)25(15-21)29(36)37)18-5-9-20(10-6-18)41-22-12-14-24(28(34)35)26(16-22)30(38)39;;;;/h3-16H,1-2H3,(H,32,33)(H,34,35)(H,36,37)(H,38,39);;;;/q;4*+1/p-4
• InChI Key： OMMYRRROPNMZAF-UHFFFAOYSA-J
• SMILES： [Na+].[Na+].[Na+].[Na+].O(C1C=CC(C(=O)[O-])=C(C(=O)[O-])C=1)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OC1C=CC(C(=O)[O-])=C(C(=O)[O-])C=1

Computed Properties

• Exact Mass: 644.06472396g/mol
• Monoisotopic Mass: 644.06472396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 851
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179Ų